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Introduction
Cefadroxil, marketed under brand names such as Neucef, is a first-generation cephalosporin

antibiotic effective against a range of Gram-positive and some Gram-negative bacteria.[1][2] Its

primary mechanism of action involves the inhibition of bacterial cell wall synthesis by binding to

penicillin-binding proteins (PBPs), which disrupts the final stage of peptidoglycan synthesis.[1]

[3][4] This leads to a defective cell wall and ultimately results in bacterial cell lysis and death.[1]

[3] The agar diffusion assay, specifically the Kirby-Bauer disk diffusion method, is a widely used

and standardized technique to determine the susceptibility of bacterial isolates to antimicrobial

agents like cefadroxil.[5][6] This document provides a detailed protocol for performing an agar

diffusion assay to test for Neucef (cefadroxil) susceptibility.

Data Presentation
The interpretation of the zone of inhibition in a disk diffusion assay requires standardized

interpretive criteria. It is important to note that the Clinical and Laboratory Standards Institute
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(CLSI) does not currently provide specific breakpoints for cefadroxil.[7][8] Historically,

cephalothin disks have been used as a surrogate for testing cefadroxil susceptibility.[9][10] The

following table summarizes the interpretive criteria for cefadroxil based on zone diameters from

a 30 µg cephalothin disk, as this is a commonly referenced standard.[9][11]

Table 1: Zone Diameter Interpretive Standards for Cefadroxil Susceptibility Testing (using 30 µg

Cephalothin disk)

Zone Diameter (mm) Interpretation

≥18 Susceptible (S)

15-17 Intermediate (I)

≤14 Resistant (R)

A "Susceptible" result indicates that the infection is likely to respond to treatment with standard

doses of cefadroxil.[9] An "Intermediate" result suggests that the organism may be susceptible

if a high dosage is used or if the infection is in a location where the antibiotic concentrates,

such as the urine.[9] A "Resistant" result implies that the antibiotic is unlikely to be effective,

and alternative therapies should be considered.[9]

Experimental Protocols
Kirby-Bauer Agar Diffusion Assay Protocol for Cefadroxil

This protocol is based on the standardized Kirby-Bauer disk diffusion method.[5][6]

Materials:

Mueller-Hinton Agar (MHA) plates (4 mm depth)[5][6]

Cefadroxil (30 µg) disks or surrogate Cephalothin (30 µg) disks[5][9]

Pure bacterial culture (18-24 hours growth) of the test organism

Sterile saline or broth
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0.5 McFarland turbidity standard[5][12]

Sterile cotton swabs[5]

Forceps or disk dispenser[5]

Incubator (35°C ± 2°C)[5][12]

Ruler or caliper for measuring zone diameters[5]

Procedure:

Inoculum Preparation:

Aseptically select 3-5 well-isolated colonies of the test bacterium from an 18-24 hour agar

plate.

Suspend the colonies in sterile saline or broth.

Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard,

which corresponds to approximately 1-2 x 10⁸ CFU/mL.[5][7]

Inoculation of Agar Plate:

Within 15 minutes of standardizing the inoculum, dip a sterile cotton swab into the

adjusted suspension.[5]

Remove excess fluid by pressing the swab firmly against the inside wall of the tube.[5]

Streak the swab evenly over the entire surface of the Mueller-Hinton agar plate in three

directions, rotating the plate approximately 60 degrees between each streaking to ensure

a confluent lawn of growth.[5]

Allow the inoculum to dry for 5-15 minutes with the lid in place.[6]

Application of Antibiotic Disks:
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Aseptically apply the Cefadroxil (or surrogate cephalothin) disks to the surface of the

inoculated agar plate using sterile forceps or a disk dispenser.[5]

Ensure the disks are in firm contact with the agar surface.

Space the disks at least 24 mm apart from center to center to prevent overlapping of the

inhibition zones.[5] For cephalosporins, a distance of 30 mm is preferable.[6]

Incubation:

Invert the plates and incubate them at 35°C ± 2°C in ambient air for 16-20 hours.[5][12]

Reading and Interpretation:

After incubation, measure the diameter of the zones of complete growth inhibition in

millimeters (mm), including the diameter of the disk.[5]

Interpret the results as susceptible, intermediate, or resistant based on the established

zone diameter breakpoints as outlined in Table 1.[5]
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Caption: Mechanism of action of Cefadroxil (Neucef).
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Caption: Experimental workflow for the Agar Diffusion Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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